Cas no 1105712-06-8 ((S)-tert-butyl 4-(4-bromobenzyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide)

• Product Name: (S)-tert-butyl 4-(4-bromobenzyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• CAS No: 1105712-06-8
• MF: C₁₄H₁₈BrNO₅S
• MW: 392.265422344208
• MDL: MFCD31568473
• CID: 5303496
• Update Time: 2025-05-21

(S)-tert-butyl 4-(4-bromobenzyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 4-(4-bromobenzyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• 1,2,3-Oxathiazolidine-3-carboxylic acid, 4-[(4-bromophenyl)methyl]-, 1,1-dimethylethyl ester, 2,2-dioxide, (4S)-
• (S)-3-Boc-4-(4-bromobenzyl)-1,2,3-oxathiazolidine 2,2-dioxide

• MDL： MFCD31568473
• Inchi： 1S/C14H18BrNO5S/c1-14(2,3)21-13(17)16-12(9-20-22(16,18)19)8-10-4-6-11(15)7-5-10/h4-7,12H,8-9H2,1-3H3/t12-/m0/s1
• InChI Key： BSBOQPCBENVYGB-LBPRGKRZSA-N
• SMILES： O1C[C@H](CC2=CC=C(Br)C=C2)N(C(OC(C)(C)C)=O)S1(=O)=O

Additional information on (S)-tert-butyl 4-(4-bromobenzyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide

Comprehensive Overview of (S)-tert-butyl 4-(4-bromobenzyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide (CAS No. 1105712-06-8)

The compound (S)-tert-butyl 4-(4-bromobenzyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide (CAS No. 1105712-06-8) is a specialized chiral building block widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a 1,2,3-oxathiazolidine core and a 4-bromobenzyl substituent, makes it a valuable intermediate for the development of bioactive molecules. Researchers often focus on its stereoselective properties, as the (S)-configuration is critical for enantioselective reactions in drug discovery.

In recent years, the demand for chiral auxiliaries like (S)-tert-butyl 4-(4-bromobenzyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide has surged due to the growing emphasis on asymmetric synthesis. This compound is particularly relevant in the synthesis of protease inhibitors and other therapeutic agents targeting neurological and metabolic disorders. Its tert-butyl carboxylate group enhances stability, while the 2,2-dioxide moiety contributes to its reactivity in nucleophilic substitution reactions.

From an industrial perspective, scalability and purity are key concerns for CAS No. 1105712-06-8. Advanced purification techniques such as HPLC and chiral chromatography are often employed to achieve high enantiomeric excess (ee). The 4-bromobenzyl group also offers versatility for further functionalization via cross-coupling reactions, aligning with trends in green chemistry and atom economy. These attributes make it a hotspot for patents and academic publications.

Environmental and regulatory considerations are increasingly shaping the use of (S)-tert-butyl 4-(4-bromobenzyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide. Researchers are exploring solvent-free or water-based synthetic routes to minimize waste, addressing the pharmaceutical industry’s push toward sustainable practices. Additionally, computational modeling (e.g., DFT studies) is being leveraged to predict its behavior in complex reaction systems, a topic frequently searched in AI-driven chemistry platforms.

For those sourcing this compound, analytical data such as NMR, MS, and IR spectra are essential for verification. Suppliers often highlight its storage conditions (typically under inert gas at low temperatures) to preserve its chiral integrity. As the field of organocatalysis expands, derivatives of this molecule are gaining traction in asymmetric C–C bond formations, further solidifying its role in modern synthetic methodologies.

In summary, (S)-tert-butyl 4-(4-bromobenzyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide exemplifies the intersection of innovation and practicality in organic chemistry. Its applications span from academic labs to industrial-scale production, driven by its structural uniqueness and adaptability to emerging synthetic challenges.